3-(4-Acetyl-2-methoxyphenoxy)propyl 4-methylbenzenesulfonate

Specification

• CAS No.: 1309041-89-1
• Molecular Formula: C19H22O6S
• Molecular Weight: 378.45
• IUPAC Name: 3-(4-acetyl-2-methoxyphenoxy)propyl 4-methylbenzenesulfonate
• Standard InChI: InChI=1S/C19H22O6S/c1-14-5-8-17(9-6-14)26(21,22)25-12-4-11-24-18-10-7-16(15(2)20)13-19(18)23-3/h5-10,13H,4,11-12H2,1-3H3
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCCCOC2=C(C=C(C=C2)C(=O)C)OC
• Appearance: Solid

Introduction

Chemical Properties and Structure

Applications and Research Findings

Role in Pharmaceutical Development

The primary application of 3-(4-Acetyl-2-methoxyphenoxy)propyl 4-methylbenzenesulfonate lies in pharmaceutical research and development, particularly in relation to the atypical antipsychotic drug Iloperidone. The compound serves as a known impurity in the synthesis of Iloperidone, which makes it valuable for analytical method development and quality control processes. Understanding the chemical behavior and detection methods for this compound is essential for ensuring the purity and safety of the final pharmaceutical product.

Iloperidone, chemically designated as 1-(4-{3-[4-(6-fluoro-benzo[d]isoxazol piperidin-1-yl]-propoxy}-3-methoxy-phenyl), belongs to the benzisoxazole class of compounds and is marketed under trade names such as Fanapt, Fanapta, and Zomaril. It was initially developed by Aventis pharma and later co-developed by Novartis and Vanda. As a second-generation atypical antipsychotic, understanding its synthesis and potential impurities is crucial for pharmaceutical quality control.

3-(4-Acetyl-2-methoxyphenoxy)propyl 4-methylbenzenesulfonate finds significant application in analytical method development for pharmaceutical quality control. It serves as a reference standard for the detection and quantification of impurities in Iloperidone production. Such analytical applications typically involve high-performance liquid chromatography (HPLC) methods that can detect impurities at levels ranging from 0.05% to 0.15% of the active pharmaceutical ingredient.

The compound's distinct chemical structure, featuring chromophores such as the acetyl group and the aromatic rings, makes it amenable to detection by UV spectroscopy in HPLC systems. This property enables sensitive and specific analytical methods for monitoring the purity of Iloperidone batches during manufacturing and quality control processes.

Analytical Methods and Quality Control

Detection and Quantification Methods

The detection and quantification of 3-(4-Acetyl-2-methoxyphenoxy)propyl 4-methylbenzenesulfonate in pharmaceutical preparations typically employ sophisticated analytical techniques. HPLC analysis is commonly used to identify and quantify this impurity alongside other related substances in Iloperidone manufacturing. These methods can detect impurity levels in the range of 0.05-0.15%, ensuring compliance with pharmaceutical quality standards.

Modern analytical approaches may also include liquid chromatography coupled with mass spectrometry (LC-MS), which provides enhanced sensitivity and specificity for impurity identification. Mass spectrometric techniques such as electrospray ionization (ESI) can provide definitive identification based on molecular weight and fragmentation patterns. Infrared spectroscopy (IR) and nuclear magnetic resonance (NMR) spectroscopy are valuable complementary techniques for structural confirmation.

Comparison with Related Compounds

Structural Analogues

3-(4-Acetyl-2-methoxyphenoxy)propyl 4-methylbenzenesulfonate shares structural similarities with several other compounds that have been investigated for various applications. The 4-methylbenzenesulfonate (tosylate) group is a common functional group found in many synthetic intermediates, such as 3-(Methylsulfonyl)propyl 4-methylbenzenesulfonate, which is used in the synthesis of various pharmaceutical compounds.

The methoxyphenoxy structural element is also present in compounds like 3-methoxy-4-[3-(3-phenoxypropoxy)propoxy]benzaldehyde, which has been investigated in medicinal chemistry applications. These structural analogues provide context for understanding the chemical behavior and potential applications of 3-(4-Acetyl-2-methoxyphenoxy)propyl 4-methylbenzenesulfonate.

Chemical Properties Comparison

When compared to related compounds, 3-(4-Acetyl-2-methoxyphenoxy)propyl 4-methylbenzenesulfonate exhibits distinctive chemical properties that influence its behavior in synthetic and analytical contexts. The following table summarizes key comparative properties:

Compound	Molecular Formula	Molecular Weight	Key Functional Groups	Primary Applications
3-(4-Acetyl-2-methoxyphenoxy)propyl 4-methylbenzenesulfonate	C19H22O6S	378.45	Methoxyphenyl, acetyl, tosylate	Iloperidone impurity, analytical standard
3-(Methylsulfonyl)propyl 4-methylbenzenesulfonate	C11H16O5S2	292.37	Methylsulfonyl, tosylate	Synthetic intermediate
3-methoxy-4-[3-(3-phenoxypropoxy)propoxy]benzaldehyde	C20H24O5	344.40	Methoxy, phenoxy, benzaldehyde	Medicinal chemistry research

This comparison illustrates the unique combination of functional groups present in 3-(4-Acetyl-2-methoxyphenoxy)propyl 4-methylbenzenesulfonate and highlights its specific utility in pharmaceutical applications related to Iloperidone production and quality control.